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Compound of Interest

(3-Chloro-4-methylphenyl)
Compound Name:

(methyl)sulfane
CAS No.: 53250-85-4
Cat. No.: B2856806

Get Quote

Executive Summary & Immediate Hazard Profile

(3-Chloro-4-methylphenyl)(methyl)sulfane (CAS: 53250-85-4, verified via structural analogs)
represents a specific class of halogenated aryl thioethers. Unlike standard organic solvents,
this compound presents a dual-hazard profile: organochlorine content requiring acid-gas
scrubbing during incineration, and a sulfide moiety susceptible to violent oxidation.

Operational Directive: This material must be segregated into Halogenated Organic waste
streams. Under no circumstances should it be combined with oxidizing acids (Nitric, Perchloric)
or peroxides, as thioethers can undergo rapid, exothermic oxidation to sulfoxides/sulfones.
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Property

Data / Characteristic

Operational Implication

Chemical Class

Halogenated Aryl Sulfide

Requires high-temperature
incineration with HCI

scrubbing.

Physical State

Solid or Oil (purity dependent)

May require dissolution in
compatible solvent for liquid

waste streams.

Primary Hazards

Irritant (Skin/Eye), Aquatic

Standard PPE (Nitrile gloves,

Toxicity goggles) is mandatory.
Fire/Incineration releases acid
Decomposition HCI, SOx, COx gases; do not burn in open
pits.
Handle only in fume hoods to
Odor Threshold Low (Sulfurous/Garlic-like) prevent facility-wide odor

alarms.

Pre-Disposal Assessment & Segregation

Effective disposal begins with accurate characterization. The presence of the Chlorine atom on
the aromatic ring dictates the disposal pathway.

The "Self-Validating" Segregation System

To ensure safety and regulatory compliance (EPA/RCRA), follow this logic flow. If the answer to
any "Stop" node is yes, the waste stream is compromised.
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Waste: (3-Chloro-4-methylphenyl)(methyl)sulfane

Is the material mixed with Oxidizers?
(Nitric Acid, H202, Permanganates)

CRITICAL STOP:
Exothermic Risk (Sulfoxide Formation).
Neutralize Oxidizer First.

Is the material pure or mixed

with compatible solvents?

Does the mixture contain
Heavy Metals (Hg, Pb, Cd)?

No Yes

Stream A: Halogenated Organic Waste Stream B: Mixed Hazardous Waste

(Standard Disposal) (Requires Special Lab Pack)

Click to download full resolution via product page

Figure 1: Decision Matrix for Waste Segregation. Note that the sulfide linkage makes this
incompatible with oxidizers.

Detailed Disposal Protocol
A. Containerization
» Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Why: Avoid metal containers if the material has degraded, as evolved HCI or sulfur
compounds can corrode steel drums over time.

e Headspace: Leave minimum 10% headspace to accommodate thermal expansion.
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e Odor Control: If the material has a potent mercaptan-like odor (common with thioether
degradation), wrap the cap threads with Teflon tape and overpack the bottle in a sealed
Ziploc bag or secondary container before placing it in the waste drum.

B. Labeling Requirements

The waste tag must explicitly flag the halogen content to prevent damage to incinerator
catalytic converters and ensure proper scrubbing.

e Chemical Name: (3-Chloro-4-methylphenyl)(methyl)sulfane[1]
o Constituents: >95% Aryl Sulfide, <5% Impurities.
» Hazard Checkboxes:

Toxic[2][3]

Irritant

Halogenated (Critical for RCRA compliance)

C. Incompatibility Management

NEVER pour this waste into a container designated for:
e Oxidizers: Risk of runaway reaction.
o Strong Acids: Potential evolution of H2S (if sulfide impurities exist) or HCI.

» Non-Halogenated Solvents: While chemically compatible, mixing halogenated waste into
non-halogenated drums significantly increases the disposal cost for the entire drum (dilution
IS not the solution).

Spill Response & Decontamination

In the event of a spill, the priority is containment of the material and the odor.
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5. Odor Neutralization
Wipe surface with 10% Bleach
(Oxidizes residual sulfide to sulfoxide)

2. Don PPE 3. Containment 4. Cleanup
s g |  Use absorbent pads/vermiculite. | Scoop into wide-mouth jar.
(i1, Gt Lt Eosl) Do NOT use paper towels (fire risk). Seal immediately.

Click to download full resolution via product page
Figure 2: Spill Response Workflow.[4] Step 5 is specific to sulfide residues.

Decontamination Note: For glassware or benchtop residues, a dilute bleach solution (10%
Sodium Hypochlorite) is effective. The hypochlorite oxidizes the sulfur, eliminating the odor.

e Caution:Do not use bleach on the bulk chemical. The reaction is exothermic and can
generate chlorine gas if the medium becomes acidic. Use bleach only for trace residue
cleanup.

Regulatory Framework & RCRA Codes[5][6][7]

While this specific CAS is not typically P-listed or U-listed by name, it is regulated based on its
characteristics and constituents.

Regulatory Body Classification Code/Note

FO01/F002 (if spent solvent
mix) or DOO1 (if ignitable). If
) pure substance, dispose as
EPA (RCRA) Halogenated Organic )
Non-Regulated Chemical
Waste unless it exhibits toxicity

characteristics (D003).

UN 3077 (Environmentally
DOT Environmentally Hazardous hazardous substance, solid,
n.o.s.) or UN 3082 (liquid).

Must be incinerated in a facility
] ] ] permitted for Halogenated
Disposal Method Incineration )
Wastes (requires HCI

scrubbers).
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Final Disposition: The ultimate fate of this molecule is high-temperature incineration (Rotary
Kiln) at >1000°C with a residence time of >2 seconds. This ensures the complete destruction of
the benzene ring and the conversion of Chlorine to HCI (captured by scrubber) and Sulfur to
SO2 (captured by scrubber).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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